Cas no 50599-78-5 (Benzeneacetonitrile, a-[2-(dimethylamino)ethyl]-)
50599-78-5 structure
Product Name:Benzeneacetonitrile, a-[2-(dimethylamino)ethyl]-
CAS No:50599-78-5
MF:C12H16N2
MW:188.268842697144
CID:368655
PubChem ID:39739
Update Time:2025-04-19
Benzeneacetonitrile, a-[2-(dimethylamino)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile, a-[2-(dimethylamino)ethyl]-
- 4-(dimethylamino)-2-phenylbutanenitrile
- 4-(dimethylamino)-2-phenylbutyronitrile
- 2-(2-Dimethylaminoethyl)-2-phenylacetonitrile
- 4-Dimethylamino-2-phenylbutyronitrile
- alpha-(beta-Dimethylaminoethyl)benzyl cyanide
- BRN 2805419
- Butyronitrile, 4-dimethylamino-2-phenyl-
- 4-dimethylamino-2-phenylbutanenitrile
- SKQMIWWQYUSWFP-UHFFFAOYSA-N
- AKOS006272033
- EINECS 256-642-9
- 50599-78-5
- NS00057659
- alpha-(N,N-dimethylaminoethyl)benzeneacetonitrile
- 4-14-00-01725 (Beilstein Handbook Reference)
- DTXSID00964830
- SCHEMBL9324845
-
- Inchi: 1S/C12H16N2/c1-14(2)9-8-12(10-13)11-6-4-3-5-7-11/h3-7,12H,8-9H2,1-2H3
- InChI Key: SKQMIWWQYUSWFP-UHFFFAOYSA-N
- SMILES: N(C)(C)CCC(C#N)C1C=CC=CC=1
Computed Properties
- Exact Mass: 188.13148
- Monoisotopic Mass: 188.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2
- Topological Polar Surface Area: 27A^2
Experimental Properties
- Density: 0.992
- Boiling Point: 294.5°C at 760 mmHg
- Flash Point: 118°C
- Refractive Index: 1.523
- PSA: 27.03
Benzeneacetonitrile, a-[2-(dimethylamino)ethyl]- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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